Cas no 52205-85-3 (Indane-5-sulfonyl Chloride)

Indane-5-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its indane backbone provides structural rigidity, enhancing stability and reactivity in coupling reactions. The compound is valued for its high purity and efficient reactivity with amines, alcohols, and other nucleophiles, making it suitable for pharmaceutical intermediates and fine chemical applications. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications in complex molecular frameworks. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature. This reagent is commonly employed in medicinal chemistry and materials science for introducing sulfonyl groups.
Indane-5-sulfonyl Chloride structure
Indane-5-sulfonyl Chloride structure
Product Name:Indane-5-sulfonyl Chloride
CAS No:52205-85-3
MF:C9H9ClO2S
MW:216.684560537338
MDL:MFCD05237217
CID:1056001
PubChem ID:3142583
Update Time:2025-10-29

Indane-5-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydro-1H-indene-5-sulfonyl chloride
    • Indane-5-sulfonyl chloride
    • indan-5-sulfonyl chloride
    • Indan-5-sulfonyl chloride, 97%
    • AKOS000123198
    • EN300-11191
    • 5-indanesulfonoyl chloride
    • indan-5-sulfonic acid chloride
    • BBL013244
    • SCHEMBL1546679
    • SWLIXMXSCZYVTQ-UHFFFAOYSA-N
    • MFCD05237217
    • Z104502890
    • 52205-85-3
    • STK502248
    • DB-0800
    • indan-5-sulfonyl chloride, AldrichCPR
    • AT13425
    • A808970
    • A828978
    • J-506984
    • DTXSID40389745
    • DB-308125
    • ALBB-000364
    • indan-5-sulfonylchloride
    • SY079224
    • CS-0208425
    • indane-5-sulphonyl chloride
    • Indane-5-sulfonyl Chloride
    • MDL: MFCD05237217
    • Inchi: 1S/C9H9ClO2S/c10-13(11,12)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
    • InChI Key: SWLIXMXSCZYVTQ-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC2=C(C=1)CCC2)(=O)=O

Computed Properties

  • Exact Mass: 216.00100
  • Monoisotopic Mass: 216.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Melting Point: 45-50 °C
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • PSA: 42.52000
  • LogP: 3.18360
  • Sensitiveness: Moisture Sensitive

Indane-5-sulfonyl Chloride Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number:UN 3261 8 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C
  • HazardClass:8

Indane-5-sulfonyl Chloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Indane-5-sulfonyl Chloride Pricemore >>

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Indane-5-sulfonyl Chloride Production Method

Indane-5-sulfonyl Chloride Related Literature

Additional information on Indane-5-sulfonyl Chloride

Comprehensive Overview of Indane-5-sulfonyl Chloride (CAS No. 52205-85-3): Properties, Applications, and Industry Insights

Indane-5-sulfonyl Chloride (CAS No. 52205-85-3) is a specialized organic compound widely utilized in pharmaceutical and chemical synthesis. Its molecular structure, featuring a sulfonyl chloride group attached to an indane ring, makes it a versatile intermediate for constructing complex molecules. The sulfonyl chloride functional group is particularly reactive, enabling efficient derivatization in drug discovery and material science applications.

In recent years, the demand for high-purity Indane-5-sulfonyl Chloride has surged due to its role in synthesizing bioactive compounds. Researchers frequently search for "CAS 52205-85-3 solubility" or "Indane-5-sulfonyl Chloride synthesis protocol," reflecting its importance in lab-scale and industrial processes. The compound’s stability under controlled conditions and compatibility with diverse reaction media further enhance its utility.

From an environmental perspective, sustainable synthesis of Indane-5-sulfonyl Chloride has become a trending topic. Innovations such as solvent-free reactions or catalytic methods align with the global push toward greener chemistry. Queries like "eco-friendly sulfonation techniques" or "52205-85-3 safety data" highlight user concerns about reducing hazardous byproducts.

The pharmaceutical industry leverages CAS No. 52205-85-3 to develop sulfonamide-based drugs, which exhibit antimicrobial and anti-inflammatory properties. Searches for "Indane-5-sulfonyl Chloride derivatives in medicine" underscore its relevance in designing next-generation therapeutics. Additionally, its use in polymer modification for advanced materials attracts attention in nanotechnology forums.

Analytical challenges, such as quantifying trace impurities in Indane-5-sulfonyl Chloride batches, are frequently discussed. Advanced techniques like HPLC-MS or NMR are critical for ensuring compliance with regulatory standards. Keywords like "52205-85-3 purity analysis" or "spectroscopic characterization" reflect these technical needs.

In summary, Indane-5-sulfonyl Chloride (CAS No. 52205-85-3) remains pivotal in multidisciplinary research. Its applications span from life sciences to material engineering, driven by evolving industry demands and sustainability goals. By addressing common search queries and integrating cutting-edge trends, this overview provides actionable insights for professionals navigating its complexities.

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